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Compound of Interest

Compound Name: Bromoethanol-d4

Cat. No.: B032892 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of hazardous chemicals is paramount. Bromoethanol-d4, a deuterated analog of

bromoethanol, is a toxic compound that requires strict adherence to safety protocols to mitigate

risks. This guide provides essential, immediate safety and logistical information for the proper

disposal of Bromoethanol-d4, ensuring the safety of laboratory personnel and compliance with

regulations.

Immediate Safety and Handling Precautions
Bromoethanol-d4 is classified as a toxic and corrosive substance. It is fatal if swallowed, in

contact with skin, or if inhaled, and causes severe skin burns and eye damage[1][2]. Therefore,

handling should only occur in a well-ventilated area, preferably within a chemical fume hood[1]

[3].

Personal Protective Equipment (PPE): Before handling Bromoethanol-d4, the following

personal protective equipment must be worn:

Gloves: Wear protective gloves.

Clothing: Wear protective clothing to prevent skin contact.

Eye Protection: Use safety glasses with side-shields or a face shield[1].
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Respiratory Protection: If there is a risk of inhalation, use a full-face respirator with

appropriate cartridges[1].

Quantitative Data Summary
The following table summarizes key quantitative data for Bromoethanol-d4, extracted from

safety data sheets.

Property Value

Molecular Weight 128.99 g/mol

Density 1.819 g/mL at 25 °C

Boiling Point 56-57 °C at 20 mmHg

Flash Point 113 °C (235.4 °F) - closed cup

GHS Hazard Codes H301 + H311 + H331 (Toxic), H314 (Corrosive)

UN Number UN2922

Storage Class
6.1A (Combustible, acute toxic category 1 and

2)

Step-by-Step Disposal Protocol
The proper disposal of Bromoethanol-d4 is critical and must be carried out in accordance with

local, state, and federal regulations. The primary method of disposal is through an approved

hazardous waste disposal plant[3][4].

Experimental Protocol for Waste Collection and Disposal:

Segregation: Do not mix Bromoethanol-d4 waste with other waste streams. It should be

collected in a dedicated, properly labeled waste container.

Container Selection: Use a chemically resistant container, such as a high-density

polyethylene (HDPE) or glass bottle, with a secure screw cap. Ensure the container is clean

and dry before use.
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Labeling: Clearly label the waste container with the following information:

"Hazardous Waste"

"Bromoethanol-d4"

The full chemical name: 2-Bromoethanol-1,1,2,2-d4

CAS Number: 81764-55-8

The appropriate hazard pictograms (e.g., skull and crossbones, corrosion).

Waste Collection:

Carefully transfer the waste Bromoethanol-d4 into the designated container using a

funnel to avoid spills.

This process should be performed in a chemical fume hood.

Do not overfill the container; leave at least 10% headspace to allow for expansion.

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.

The storage area should be away from incompatible materials such as strong oxidizing

agents, strong acids, and strong reducing agents[4].

Keep the container tightly closed and store in a cool, dry place, preferably refrigerated

between 2-8°C.

Disposal Request:

Once the container is full or ready for disposal, contact your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to

arrange for pickup and disposal.
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Provide them with the complete information from the waste label.

Spill Management:

In case of a spill, evacuate the area.

For small spills, absorb the material with an inert absorbent material (e.g., sand, diatomite)

and place it in a sealed container for disposal[2].

For large spills, contact your EHS department immediately.

Ensure adequate ventilation during cleanup.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Bromoethanol-
d4.
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Caption: Bromoethanol-d4 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b032892?utm_src=pdf-custom-synthesis
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1913_2.pdf
https://bg.cpachem.com/msds?num=SB31960&dnl=sd_-_2-Bromoethanol_%5BCAS_540-51-2%5D_%28SB31960%29_%28EU%29.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10275~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2013:46:46~~2-Bromoethanol~~
https://www.fishersci.com/store/msds?partNumber=AC106922500&productDescription=2-BROMOETHANOL%2C+97%25+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b032892#bromoethanol-d4-proper-disposal-procedures
https://www.benchchem.com/product/b032892#bromoethanol-d4-proper-disposal-procedures
https://www.benchchem.com/product/b032892#bromoethanol-d4-proper-disposal-procedures
https://www.benchchem.com/product/b032892#bromoethanol-d4-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b032892?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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